5-[(4Z)-4-[(3-BROMOPHENYL)METHYLIDENE]-3-METHYL-5-OXO-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-2-CHLOROBENZOIC ACID

• IUPAC Name: 5-[(4Z)-4-[(3-bromophenyl)methylidene]-3-methyl-5-oxopyrazol-1-yl]-2-chlorobenzoic acid
• InChI: InChI=1S/C18H12BrClN2O3/c1-10-14(8-11-3-2-4-12(19)7-11)17(23)22(21-10)13-5-6-16(20)15(9-13)18(24)25/h2-9H,1H3,(H,24,25)/b14-8-
• InChI Key: FIIRZYXKAVKMJA-ZSOIEALJSA-N
• Canonical SMILES: CC1=NN(C(=O)C1=CC2=CC(=CC=C2)Br)C3=CC(=C(C=C3)Cl)C(=O)O
• Isomeric SMILES: CC\1=NN(C(=O)/C1=C\C2=CC(=CC=C2)Br)C3=CC(=C(C=C3)Cl)C(=O)O
• Molecular Formula: C18H12BrClN2O3
• Molecular Weight: 419.7 g/mol

Description

5-[(4Z)-4-[(3-BROMOPHENYL)METHYLIDENE]-3-METHYL-5-OXO-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-2-CHLOROBENZOIC ACID is a complex organic compound that features a pyrazole ring, a bromophenyl group, and a chlorobenzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(4Z)-4-[(3-BROMOPHENYL)METHYLIDENE]-3-METHYL-5-OXO-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-2-CHLOROBENZOIC ACID typically involves multiple steps:

Formation of the pyrazole ring: This can be achieved through the reaction of hydrazine with an appropriate β-diketone under acidic or basic conditions.

Introduction of the bromophenyl group: This step involves the condensation of the pyrazole derivative with 3-bromobenzaldehyde in the presence of a base such as sodium hydroxide.

Formation of the chlorobenzoic acid moiety: This can be done by reacting the intermediate with 2-chlorobenzoic acid under suitable conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the pyrazole ring or the bromophenyl group.

Reduction: Reduction reactions can target the carbonyl group in the pyrazole ring or the bromophenyl group.

Substitution: The chlorobenzoic acid moiety can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Products may include oxidized derivatives of the pyrazole ring or bromophenyl group.

Reduction: Reduced derivatives of the carbonyl group or bromophenyl group.

Substitution: Substituted derivatives of the chlorobenzoic acid moiety.

Scientific Research Applications

Chemistry

Catalysis: The compound can be used as a ligand in catalytic reactions due to its complex structure.

Material Science: It can be incorporated into polymers or other materials to impart specific properties.

Biology and Medicine

Drug Development: The compound’s structure suggests potential as a pharmacophore in drug design, particularly for anti-inflammatory or anticancer agents.

Biological Studies: It can be used in studies to understand its interaction with biological targets.

Industry

Chemical Synthesis: It can be used as an intermediate in the synthesis of more complex molecules.

Material Manufacturing: Its incorporation into materials can enhance properties such as thermal stability or mechanical strength.

Mechanism of Action

The compound exerts its effects through interactions with specific molecular targets. The pyrazole ring and the bromophenyl group can interact with enzymes or receptors, modulating their activity. The chlorobenzoic acid moiety can also participate in hydrogen bonding or electrostatic interactions, influencing the compound’s overall activity.

Comparison with Similar Compounds

Similar Compounds

5-[(4Z)-4-[(3-BROMOPHENYL)METHYLIDENE]-3-METHYL-5-OXO-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-2-METHYLBENZOIC ACID: Similar structure but with a methyl group instead of a chlorine atom.

5-[(4Z)-4-[(3-BROMOPHENYL)METHYLIDENE]-3-METHYL-5-OXO-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-2-FLUOROBENZOIC ACID: Similar structure but with a fluorine atom instead of a chlorine atom.

Uniqueness

The presence of the chlorine atom in 5-[(4Z)-4-[(3-BROMOPHENYL)METHYLIDENE]-3-METHYL-5-OXO-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-2-CHLOROBENZOIC ACID imparts unique electronic and steric properties, influencing its reactivity and interactions with molecular targets. This makes it distinct from its analogs with different substituents.